Cas no 1803692-40-1 (Methyl 2-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 2-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1803692-40-1
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 4829370
• Update Time: 2025-06-08

Methyl 2-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H8F3NO4/c1-4-5(8(15)16-2)3-6(7(14)13-4)17-9(10,11)12/h3H,1-2H3,(H,13,14)
• InChI Key： IYKUTWKMUVBQBO-UHFFFAOYSA-N
• SMILES： FC(OC1C(NC(C)=C(C(=O)OC)C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 422
• XLogP3: 1.5
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate

Recent Advances in the Study of Methyl 2-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1803692-40-1)

Methyl 2-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1803692-40-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a promising scaffold for drug development.

The compound's structural motif, characterized by a trifluoromethoxy group and a carboxylate ester, contributes to its enhanced metabolic stability and lipophilicity, making it an attractive candidate for the design of bioactive molecules. Researchers have explored its utility as a building block in the synthesis of novel heterocyclic compounds with potential therapeutic effects, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer agents.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers investigated the synthetic pathways for Methyl 2-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the compound's versatility as an intermediate in the synthesis of more complex molecules, with potential applications in targeted drug delivery systems.

Another significant development involves the evaluation of the compound's biological activity. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

The compound's physicochemical properties, including its solubility, stability, and partition coefficient, have also been characterized in recent research. These studies provide valuable insights into its drug-likeness and potential for further optimization. Computational modeling and molecular docking studies have further supported its interaction with biological targets, reinforcing its relevance in drug discovery.

Despite these promising findings, challenges remain in the development of Methyl 2-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate as a therapeutic agent. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, Methyl 2-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Continued research efforts will be crucial in translating these findings into practical therapeutic applications, ultimately contributing to the advancement of drug discovery and development.